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• CAS No.: 189954-65-2
• Molecular Formula: C18H16BrNO5S
• Molecular Weight: 438.3 g/mol
• IUPAC Name: 3-(5-bromopyridin-2-yl)oxy-5,5-dimethyl-4-(4-methylsulfonylphenyl)furan-2-one
• InChI: InChI=1S/C18H16BrNO5S/c1-18(2)15(11-4-7-13(8-5-11)26(3,22)23)16(17(21)25-18)24-14-9-6-12(19)10-20-14/h4-10H,1-3H3
• InChI Key: XCNHDBDVIVAJHX-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(=C(C(=O)O1)OC2=NC=C(C=C2)Br)C3=CC=C(C=C3)S(=O)(=O)C)C

Description

L-778736 is a small molecule drug that acts as a selective inhibitor of the enzyme cyclooxygenase-2 (COX-2). It was initially developed by Merck Canada, Inc. for its potential therapeutic applications in treating inflammation and other diseases . The molecular formula of L-778736 is C18H16BrNO5S, and it is known for its potent, orally active properties .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of L-778736 involves several key steps:

Friedel-Crafts Condensation: Thioanisole reacts with isobutyryl chloride in the presence of aluminum chloride to form propiophenone.

Alpha Hydroxylation: The resulting compound undergoes alpha hydroxylation using Aliquant 336 and sodium hydroxide to yield alpha hydroxy ketone.

Oxidation: The methylsulfanyl group is oxidized using magnesium monoperoxyphthalate to form the corresponding sulfone.

Cyclization: The sulfone is then cyclized with 2-(3,4-difluorophenoxy)acetic acid using 1-cyclohexyl-3-[2-(4-morpholinyl)ethyl]carbodiimide metho-p-toluenesulfonate, DMAP, and DBU to produce the target furanone.

Industrial Production Methods

The industrial production of L-778736 follows similar synthetic routes but is optimized for large-scale manufacturing. This involves the use of high-throughput reactors and automated systems to ensure consistency and efficiency in production.

Chemical Reactions Analysis

Types of Reactions

L-778736 undergoes various chemical reactions, including:

Oxidation: The oxidation of the methylsulfanyl group to form sulfone.

Cyclization: The cyclization process to form the furanone ring.

Common Reagents and Conditions

Oxidizing Agents: Magnesium monoperoxyphthalate, potassium hydrogen sulfate (Oxone), and hydrogen peroxide.

Condensing Agents: 1-cyclohexyl-3-[2-(4-morpholinyl)ethyl]carbodiimide metho-p-toluenesulfonate (CMC).

Catalysts: Aluminum chloride, DMAP, and DBU.

Major Products Formed

The major product formed from these reactions is the target furanone, which is the active form of L-778736 .

Scientific Research Applications

L-778736 has been extensively studied for its applications in various fields:

Chemistry: Used as a model compound for studying COX-2 inhibition and its effects on chemical pathways.

Biology: Investigated for its role in modulating inflammatory responses and its potential therapeutic benefits.

Medicine: Explored for its potential use in treating inflammatory diseases and other conditions related to COX-2 activity.

Industry: Utilized in the development of new pharmaceuticals and as a reference compound in drug discovery.

Mechanism of Action

L-778736 exerts its effects by selectively inhibiting the enzyme cyclooxygenase-2 (COX-2). This inhibition prevents the conversion of arachidonic acid to prostaglandins, which are mediators of inflammation . By blocking COX-2 activity, L-778736 reduces inflammation and provides therapeutic benefits in conditions where COX-2 is implicated .

Comparison with Similar Compounds

Similar Compounds

Celecoxib: Another COX-2 inhibitor used to treat inflammation and pain.

Rofecoxib: A COX-2 inhibitor that was withdrawn from the market due to safety concerns.

Valdecoxib: A COX-2 inhibitor used for similar therapeutic purposes.

Uniqueness of L-778736

L-778736 is unique in its potent and selective inhibition of COX-2, making it a valuable compound for research and potential therapeutic applications. Its oral activity and selectivity distinguish it from other COX-2 inhibitors .